Cas no 2172235-53-7 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid)
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid
- EN300-1474441
- 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid
- 2172235-53-7
-
- Inchi: 1S/C24H21N3O6/c1-27(33-14-21(28)29)23(30)22-20(11-6-12-25-22)26-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19H,13-14H2,1H3,(H,26,31)(H,28,29)
- InChI Key: CBVJZUVMTSHLMS-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CN=C1C(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 447.14303540g/mol
- Monoisotopic Mass: 447.14303540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 118Ų
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474441-0.05g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-0.1g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-0.25g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-0.5g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-1.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-2.5g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-5.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-10.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1474441-50mg |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1474441-100mg |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}oxy)acetic acid |
2172235-53-7 | 100mg |
$2963.0 | 2023-09-29 |
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid
Introduction to 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic Acid (CAS No. 2172235-53-7)
The compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid, identified by the CAS number 2172235-53-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and an N-methylformamide moiety. These structural features contribute to its unique chemical properties and reactivity.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during reactions. Its presence ensures that the compound can be utilized in precise chemical transformations without unwanted side reactions. The pyridine ring introduces aromaticity and potential for hydrogen bonding, enhancing the molecule's stability and solubility in certain solvents. Additionally, the N-methylformamide group contributes to the molecule's ability to participate in nucleophilic reactions, making it versatile in various synthetic pathways.
Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of similar molecules as intermediates in the synthesis of bioactive compounds targeting specific therapeutic areas such as cancer and infectious diseases. The ability of this compound to act as a building block in complex molecular architectures has made it a valuable asset in modern medicinal chemistry.
In terms of synthesis, this compound is typically prepared through multi-step processes involving coupling reactions, protection/deprotection strategies, and purification techniques. The integration of advanced synthetic methodologies has enabled chemists to achieve high yields and purity levels, ensuring its reliability for downstream applications.
From an analytical perspective, this compound exhibits distinct spectroscopic properties that make it amenable to characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analytical tools are essential for confirming the compound's identity and structural integrity during research and development phases.
Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are crucial for predicting its behavior in various chemical environments. Such computational studies have significantly enhanced our ability to design efficient synthetic routes and optimize reaction conditions.
Looking ahead, the potential applications of this compound extend beyond traditional pharmaceuticals. Its structural versatility makes it a candidate for use in materials science, where it could serve as a precursor for advanced polymers or functional materials. Additionally, its role in analytical chemistry as a reference standard or chiral resolving agent further underscores its multifaceted utility.
In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yln-methylformamido}oxy)acetic acid (CAS No. 2172235-53-) represents a cutting-edge molecule with immense potential across diverse scientific disciplines. Its intricate structure, combined with advancements in synthetic and analytical techniques, positions it as a key player in future innovations within chemistry and related fields.
2172235-53-7 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)